Cas no 1805208-61-0 (2,3-Bis(trifluoromethyl)-5-hydroxybenzenesulfonamide)

• Product Name: 2,3-Bis(trifluoromethyl)-5-hydroxybenzenesulfonamide
• CAS No: 1805208-61-0
• MF: C₈H₅F₆NO₃S
• MW: 309.185621976852
• CID: 4962366
• Update Time: 2025-09-19

2,3-Bis(trifluoromethyl)-5-hydroxybenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-5-hydroxybenzenesulfonamide

• Inchi： 1S/C8H5F6NO3S/c9-7(10,11)4-1-3(16)2-5(19(15,17)18)6(4)8(12,13)14/h1-2,16H,(H2,15,17,18)
• InChI Key： HUYYAAVTNVIVKD-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C(F)(F)F)C=1C(F)(F)F)O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 425
• XLogP3: 1.9
• Topological Polar Surface Area: 88.8

Additional information on 2,3-Bis(trifluoromethyl)-5-hydroxybenzenesulfonamide

2,3-Bis(trifluoromethyl)-5-hydroxybenzenesulfonamide: A Comprehensive Overview

The compound with CAS No. 1805208-61-0, commonly referred to as 2,3-Bis(trifluoromethyl)-5-hydroxybenzenesulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzenesulfonamide backbone with trifluoromethyl groups at the 2 and 3 positions and a hydroxyl group at the 5 position. The trifluoromethyl groups are known for their electron-withdrawing properties, which significantly influence the electronic characteristics of the molecule, making it a valuable component in various chemical reactions and applications.

Recent studies have highlighted the potential of 2,3-Bis(trifluoromethyl)-5-hydroxybenzenesulfonamide in drug discovery and material synthesis. Its structure allows for precise control over molecular interactions, which is critical in designing bioactive compounds. For instance, researchers have explored its role as a building block in constructing complex molecules with tailored pharmacokinetic profiles. The benzenesulfonamide moiety is particularly advantageous due to its stability and ability to participate in hydrogen bonding, which are essential for drug-target interactions.

The synthesis of 2,3-Bis(trifluoromethyl)-5-hydroxybenzenesulfonamide involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative. The introduction of trifluoromethyl groups is achieved through electrophilic substitution reactions, while the hydroxyl group is introduced via hydroxylation or oxidation processes. The final step involves sulfonation to form the benzenesulfonamide group. This synthesis pathway has been optimized in recent years to improve yield and reduce costs, making it more accessible for large-scale production.

In terms of applications, 2,3-Bis(trifluoromethyl)-5-hydroxybenzenesulfonamide has shown promise in several areas. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds targeting various diseases. Its ability to modulate enzyme activity makes it a valuable tool in drug design. Additionally, this compound has been utilized in materials science for the development of advanced polymers and coatings with enhanced thermal and mechanical properties.

Recent research has also focused on the environmental impact of 2,3-Bis(trifluoromethyl)-5-hydroxybenzenesulfonamide. Studies have demonstrated that its degradation products are non-toxic and biodegradable under certain conditions, which aligns with current sustainability goals in the chemical industry. This finding underscores its potential as an eco-friendly alternative to traditional chemicals.

In conclusion, 2,3-Bis(trifluoromethyl)-5-hydroxybenzenesulfonamide (CAS No. 1805208-61-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in chemical research and development. As ongoing studies continue to uncover new uses and improvements in its synthesis, this compound is poised to play an even more significant role in advancing scientific innovation.